Cas no 2171799-65-6 (4-(1-amino-3-methylcyclohexyl)oxan-4-ol)
4-(1-amino-3-methylcyclohexyl)oxan-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-amino-3-methylcyclohexyl)oxan-4-ol
- EN300-1642179
- 2171799-65-6
-
- Inchi: 1S/C12H23NO2/c1-10-3-2-4-11(13,9-10)12(14)5-7-15-8-6-12/h10,14H,2-9,13H2,1H3
- InChI Key: PNNIWPAOXMFFPJ-UHFFFAOYSA-N
- SMILES: OC1(CCOCC1)C1(CCCC(C)C1)N
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.5Ų
4-(1-amino-3-methylcyclohexyl)oxan-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642179-0.05g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-0.1g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-0.25g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-0.5g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-1.0g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-2.5g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-5.0g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-10.0g |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1642179-50mg |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1642179-100mg |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol |
2171799-65-6 | 100mg |
$1320.0 | 2023-09-22 |
4-(1-amino-3-methylcyclohexyl)oxan-4-ol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-(1-amino-3-methylcyclohexyl)oxan-4-ol
Comprehensive Overview of 4-(1-amino-3-methylcyclohexyl)oxan-4-ol (CAS No. 2171799-65-6)
In the ever-evolving landscape of pharmaceutical and chemical research, 4-(1-amino-3-methylcyclohexyl)oxan-4-ol (CAS No. 2171799-65-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclohexyl and oxan structural motifs, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amino-functionalized backbone, which offers versatile reactivity for further derivatization. The compound's 3-methylcyclohexyl moiety contributes to its stereochemical complexity, making it a valuable scaffold for asymmetric synthesis.
The synthesis of 4-(1-amino-3-methylcyclohexyl)oxan-4-ol involves sophisticated organic transformation techniques, often employing catalytic hydrogenation or reductive amination strategies. Recent publications highlight its role as a chiral building block in the construction of biologically active molecules. With the growing demand for enantiomerically pure compounds in medicinal chemistry, this substance has found applications in the development of CNS-targeting therapeutics and enzyme inhibitors. Its oxan-4-ol segment provides hydrogen-bonding capabilities that are crucial for molecular recognition processes.
From an analytical perspective, CAS 2171799-65-6 exhibits distinctive spectral properties that facilitate its characterization. Nuclear magnetic resonance (NMR) studies reveal characteristic signals for both the amino and hydroxyl protons, while mass spectrometry confirms its molecular weight of 199.29 g/mol. The compound's logP value and solubility profile make it particularly interesting for formulation scientists working on blood-brain barrier penetration enhancement strategies.
In the context of current research trends, 4-(1-amino-3-methylcyclohexyl)oxan-4-ol aligns with several hot topics in chemical biology. Its structural features resemble those found in neuroactive compounds, sparking investigations into its potential as a GPCR modulator. The pharmaceutical industry's focus on small molecule therapeutics for neurological disorders has increased demand for such specialized intermediates. Moreover, its stereochemical complexity makes it relevant to studies of molecular chirality and drug-receptor interactions.
The stability profile of 2171799-65-6 under various conditions has been extensively studied, with particular attention to its pH-dependent behavior and thermal degradation patterns. These studies are crucial for developing robust synthetic protocols and storage recommendations. Recent advancements in green chemistry have also explored more sustainable routes to this compound, addressing the growing need for environmentally friendly synthesis in the chemical industry.
Quality control specifications for 4-(1-amino-3-methylcyclohexyl)oxan-4-ol typically include stringent limits on residual solvents and enantiomeric purity, reflecting its pharmaceutical applications. Analytical methods such as chiral HPLC and LC-MS are routinely employed to ensure batch-to-batch consistency. The compound's crystallization behavior has also been investigated to optimize purification processes and yield the desired polymorphic form.
Looking forward, the scientific community anticipates expanded applications for CAS 2171799-65-6 in structure-activity relationship studies and fragment-based drug design. Its modular structure allows for diverse chemical modifications, making it valuable for combinatorial chemistry approaches. As research continues into targeted drug delivery systems, the amphiphilic nature of this compound may prove advantageous for nanocarrier development and bioconjugation strategies.
From a commercial perspective, the global market for specialized intermediates like 4-(1-amino-3-methylcyclohexyl)oxan-4-ol is experiencing steady growth, driven by increased R&D investment in precision medicine. Suppliers are developing improved scale-up processes to meet the growing demand from both academic and industrial researchers. The compound's intellectual property landscape is also evolving, with several patents disclosing its use in novel therapeutic applications.
In conclusion, 2171799-65-6 represents a fascinating case study in modern medicinal chemistry, combining structural elegance with practical utility. Its development reflects broader trends in rational drug design and molecular engineering, while ongoing research continues to uncover new dimensions of its chemical behavior and biological potential. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely maintain its position as a valuable tool in chemical research and pharmaceutical development.
2171799-65-6 (4-(1-amino-3-methylcyclohexyl)oxan-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)